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Compound of Interest

Compound Name: 2-Propoxybutane

Cat. No.: B13940789

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

This document provides detailed standard operating procedures (SOPs) for the safe handling,
use, and disposal of 2-Propoxybutane (also known as sec-butyl propyl ether). These
guidelines are intended for laboratory personnel in research, development, and academic
settings.

Introduction and Scope

2-Propoxybutane is a colorless liquid ether.[1] Like many ethers, it is flammable and can form
explosive peroxides upon exposure to air and light. This SOP outlines the necessary
precautions and procedures to minimize risks associated with its handling. Adherence to these
procedures is mandatory for all personnel working with this chemical.

Hazard Identification and Risk Assessment

A thorough risk assessment must be conducted before any new experimental work involving 2-
Propoxybutane. The primary hazards include:

o Flammability: 2-Propoxybutane is a flammable liquid with a flash point of 9°C.[2] Vapors can
form explosive mixtures with air and may travel to an ignition source and flash back.
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» Peroxide Formation: Ethers like 2-Propoxybutane can form explosive peroxides when
exposed to oxygen and light. These peroxides can detonate upon heat, shock, or friction.

o Health Hazards: While specific toxicity data for 2-Propoxybutane is limited, it is prudent to
treat it as potentially harmful if inhaled, ingested, or in contact with skin. Similar solvents can
cause irritation to the skin, eyes, and respiratory tract.

Data Presentation

The following tables summarize the key physical, chemical, and safety data for 2-
Propoxybutane.

Table 1: Physical and Chemical Properties of 2-Propoxybutane

Property Value Reference
Molecular Formula C7H160 [LI[21[3][4][5]
Molecular Weight 116.20 g/mol [11[31[5]
CAS Number 61962-23-0 [11[21131[4][5]
Appearance Colorless liquid [1]

Boiling Point 109-117.3°C [21[31[4]
Melting Point -95.35°C (estimate) [3114]

Flash Point 9°C [2]

Density 0.7684 - 0.77 g/lcm3 [21[3114]
Vapor Pressure 29.6 mmHg at 25°C [2][3]
Refractive Index 1.3897 - 1.395 [21[31[4]

Table 2: Safety and Handling Information
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Parameter

Guideline

Personal Protective Equipment (PPE)

Safety goggles, chemical-resistant gloves (nitrile

or neoprene), lab coat, closed-toe shoes.[6][7]

[8]1°]

Engineering Controls

Use in a certified chemical fume hood.[10][11]

Storage

Store in a cool, dry, well-ventilated area away
from heat, sparks, and open flames.[12][13][14]
Store in a tightly sealed, light-resistant container
under an inert atmosphere (e.g., nitrogen or

argon).

Incompatible Materials

Oxidizing agents, strong acids.[12][14]

Fire Extinguishing Media

Carbon dioxide, dry chemical powder, or

alcohol-resistant foam.[13]

Experimental Protocols

4.1. General Handling Procedures

o Preparation: Before handling, ensure that a current Safety Data Sheet (SDS) for 2-

Propoxybutane is accessible. Verify that the chemical fume hood is functioning correctly.

o Personal Protective Equipment (PPE): Don the appropriate PPE as specified in Table 2.

» Dispensing:

o Ground all containers and equipment to prevent static discharge.[12][13]

o Use only spark-proof tools.[12][13]

o Carefully uncap the container, equalizing the pressure.

o Dispense the required amount of 2-Propoxybutane slowly and carefully to avoid

splashing.

e Post-Handling:
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[e]

Tightly seal the container immediately after use.

o

Clean the work area with an appropriate solvent and decontaminate if necessary.

[¢]

Remove and properly dispose of contaminated gloves.

[¢]

Wash hands thoroughly with soap and water.
4.2. Peroxide Detection and Management

Ethers are known to form explosive peroxides. It is crucial to test for the presence of peroxides
before using 2-Propoxybutane, especially if the container has been opened previously or
stored for an extended period.

e Frequency of Testing:
o Test upon receipt of a new container if the manufacturing date is not recent.
o Test before each use for containers that have been opened.
o Test every 3-6 months for stored, opened containers.

e Testing Protocol:

o

Use commercially available peroxide test strips.

In a chemical fume hood, dip the test strip into the 2-Propoxybutane for 1-2 seconds.

[¢]

[¢]

Allow the strip to air dry and compare the color change to the chart provided with the test
strips.

Record the date and the peroxide concentration on the container label.

[¢]

e Action Levels:
o < 20 ppm: Safe for use.

o 20-100 ppm: Use with caution. Do not distill or concentrate.
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o > 100 ppm:DANGER! Do not handle. Contact Environmental Health and Safety (EHS) for
immediate disposal.

4.3. Spill and Emergency Procedures

o Small Spills (<100 mL):

[¢]

Alert personnel in the immediate area.

[¢]

If flammable vapors are present, turn off all ignition sources.

[e]

Contain the spill with an inert absorbent material (e.g., vermiculite, sand).

o

Using non-sparking tools, collect the absorbed material into a sealed container for
hazardous waste disposal.

o

Clean the spill area with a suitable solvent.

e Large Spills (>100 mL):

[¢]

Evacuate the laboratory immediately.

[e]

Alert others and activate the fire alarm if necessary.

o

Contact the institutional emergency response team and EHS.

[¢]

Provide details of the spill, including the chemical identity and quantity.
o Fire:

o If the fire is small and you are trained to use a fire extinguisher, use a CO:z or dry chemical
extinguisher.

o For larger fires, evacuate the area and call for emergency services.
e EXxposure:

o Inhalation: Move to fresh air. Seek medical attention if symptoms persist.
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o Skin Contact: Immediately flush the skin with copious amounts of water for at least 15
minutes. Remove contaminated clothing. Seek medical attention if irritation develops.

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

o Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

4.4. Waste Disposal

o All waste containing 2-Propoxybutane must be collected in a designated, properly labeled
hazardous waste container.

e Do not mix with incompatible waste streams.

o Follow all institutional and local regulations for hazardous waste disposal.

Mandatory Visualizations
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Caption: General workflow for handling 2-Propoxybutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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